Cas no 67829-27-0 ( )

  structure
  structure
Product Name: 
CAS No:67829-27-0
MF:C16H13N3O4
MW:311.292123556137
CID:967260
PubChem ID:331716
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-(1,3-benzodioxol-5-yl)-N-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine
    • NSC326183
    • NSC-326183
    • SMR001874599
    • DTXSID60318113
    • 67829-27-0
    • MLS003170676
    • 5-benzo[1,3]dioxol-5-yl-N-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine
    • DS-008924
    •  
    • Inchi: 1S/C16H13N3O4/c1-20-12-5-3-11(4-6-12)17-16-19-18-15(23-16)10-2-7-13-14(8-10)22-9-21-13/h2-8H,9H2,1H3,(H,17,19)
    • InChI Key: MXQFLBXWIIRXIW-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(C3=NN=C(NC4C=CC(=CC=4)OC)O3)=CC1=2

Computed Properties

  • Exact Mass: 311.09069
  • Monoisotopic Mass: 311.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.64
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